2,4,5-trimethyl-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,4,5-trimethyl-N-[(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C19H26N4O3S/c1-13-9-15(3)18(10-14(13)2)27(24,25)20-12-17-11-16(4)21-19(22-17)23-5-7-26-8-6-23/h9-11,20H,5-8,12H2,1-4H3
• InChI Key: FJNNGDZXJVJHBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2=NC(=NC(=C2)C)N3CCOCC3)C
• Molecular Formula: C19H26N4O3S
• Molecular Weight: 390.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as density, boiling point, vapor pressure, and more. For the related compound “6-methyl-2-morpholinopyrimidin-4-ol”, the density is approximately 1.4 g/cm3, the boiling point is approximately 324.3°C at 760 mmHg, and the vapor pressure is approximately 0.0±0.7 mmHg at 25°C.

Scientific Research Applications

Synthesis and Biological Evaluation of Thiourea Derivatives

A study by Ghorab et al. (2017) discusses the synthesis of novel N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides inspired by antituberculosis pro-drugs. These compounds exhibited significant activity against Mycobacterium tuberculosis, suggesting potential applications in developing treatments for tuberculosis. The study emphasizes the importance of structural moieties in enhancing antimycobacterial activity (Ghorab et al., 2017).

PI3K Inhibitors for Pulmonary Diseases

Norman (2014) evaluated the use of phosphatidylinositol 3-kinase inhibitors, specifically mentioning 2,4-difluoro-N-{2-(methoxy)-5-[4-(4-morpholino)-6-quinazolinyl]-3-pyridinyl}benzenesulfonamide, for treating idiopathic pulmonary fibrosis and cough. This highlights the potential therapeutic applications of related sulfonamide compounds in treating respiratory diseases (Norman, 2014).

Antioxidant and Enzyme Inhibitory Properties

Lolak et al. (2020) explored benzenesulfonamides incorporating 1,3,5-triazine moieties for their antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These properties are relevant in addressing diseases like Alzheimer's, Parkinson's, and pigmentation disorders, indicating a wide range of biomedical applications for such compounds (Lolak et al., 2020).

Metal Complexes with Antibacterial Properties

A study by Feng et al. (2021) on d10 metal complexes based on modified benzenesulfonamide acid highlighted their structural diversity, luminescence, and antibacterial properties. This research suggests potential applications in developing new antibacterial agents and materials with specific luminescent properties (Feng et al., 2021).